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Compound of Interest

Compound Name: 2-(Ethoxymethyl)furan

Cat. No.: B1219279 Get Quote

In-Depth Technical Guide: 2-(Ethoxymethyl)furan
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and spectral characterization of 2-(Ethoxymethyl)furan. The information is intended to support

research and development efforts in medicinal chemistry and related scientific fields.

Core Compound Specifications
Parameter Value Source

Molecular Formula C₇H₁₀O₂ [1][2]

Molecular Weight 126.15 g/mol [1][2]

CAS Number 6270-56-0 [1][2]

Appearance Colorless liquid [1]

Odor Sweet, spicy aroma [1]

Synthesis of 2-(Ethoxymethyl)furan
A detailed experimental protocol for the synthesis of 2-(Ethoxymethyl)furan is provided below,

based on established chemical literature.
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Experimental Protocol: Etherification of 2-
Furanmethanol
This procedure outlines the synthesis of 2-(Ethoxymethyl)furan via the etherification of 2-

furanmethanol using ethanol and a solid acid catalyst.

Materials:

2-Furanmethanol (Furfuryl alcohol)

Ethanol (Absolute)

Tin dioxide (SnO₂) catalyst

200 mL Reactor

Stirring apparatus

Heating mantle

Procedure:

Prepare a 15% by weight solution of 2-furanmethanol in ethanol by dissolving 15 g of 2-

furanmethanol in 85 g of ethanol within a 200 mL reactor.[1]

Add 15 g of tin dioxide (SnO₂) to the solution to act as the catalyst.[1]

Continuously stir the reaction mixture at a constant temperature of 150 °C for 20 hours to

ensure the reaction proceeds to completion.[1]

For comparative analysis of product yield under different conditions, a parallel experiment

can be conducted at an elevated temperature of 200°C, keeping all other parameters

constant.[1]

Following the reaction, the final product, 2-(ethoxymethyl)furan, can be isolated and

purified using standard laboratory techniques. A yield of up to 95% has been reported.[1]
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Spectroscopic Characterization
While specific spectral data for 2-(Ethoxymethyl)furan is not readily available in the searched

literature, the following represents a logical workflow for its full spectroscopic characterization.

Experimental Workflow: Spectroscopic Analysis

Workflow for Spectroscopic Characterization of 2-(Ethoxymethyl)furan
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Caption: A logical workflow for the synthesis, purification, and subsequent spectroscopic

analysis of 2-(Ethoxymethyl)furan.

Biological Activity and Potential Applications
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The biological activities of furan derivatives have been a subject of interest in medicinal

chemistry.[3] Furan-containing compounds have been investigated for a wide range of

pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

[3]

While specific studies on the biological activity or mechanism of action of 2-
(Ethoxymethyl)furan were not identified in the reviewed literature, its structural similarity to

other biologically active furan derivatives suggests potential for further investigation in drug

discovery programs. The furan moiety can be a key pharmacophore in the design of novel

therapeutic agents.

Apoptotic Pathway in Furan-Induced Cytotoxicity
Research on the parent compound, furan, has indicated that it can induce cytotoxicity and

apoptosis in certain cell lines. For instance, in cultured mouse Leydig cells, furan has been

shown to increase the expression of apoptotic genes such as Casp3 and Trp53, while

decreasing the expression of the anti-apoptotic gene Bcl2.[4] This suggests a potential

mechanism of action involving the induction of oxidative stress and the activation of the intrinsic

apoptotic pathway.

The following diagram illustrates a generalized apoptotic pathway that may be influenced by

furan and its derivatives.
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Generalized Apoptotic Pathway Potentially Affected by Furan Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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